Cas no 13100-69-1 (all-trans 5,6-Epoxy Retinoic Acid)

• Product Name: all-trans 5,6-Epoxy Retinoic Acid
• CAS No: 13100-69-1
• Molecular Formula: C₂₀H₂₈O₃
• Molecular Weight: 316.43452
• CID: 119288

all-trans 5,6-Epoxy Retinoic Acid Properties

Names and Identifiers

• Retinoic acid,5,6-epoxy-5,6-dihydro-
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept- 1-yl)-2,4,6,8-nonatetraenoic acid
• all-trans 5,6-Epoxy Retinoic Acid
• (2E,4E,6E,8E)-3,7-dimethyl-9-(1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-6-yl)nona-2,4,6,8-tetraenoic acid
• 5,6-dihydro-5,6-epoxyretinoic acid
• 5,6-epoxy-(all-E)-retinoic acid
• 5,6-Epoxy-(E)-retinoic acid
• 5,6-epoxy-5,6-dihydro-Retinoate
• 5,6-epoxy-5,6-dihydroretinoic acid
• 5,6-Epoxyretinoic acid
• all-trans-5,6-Epoxy-5,6-dihydroretinoic acid
• all-trans-5,6-Epoxyretinoic acid
• Retinoic acid,5,6-epoxy-5,6-dihydro
• (2E,4E,6E,8E)-3,7-Dimethyl-9-[(2,6,6-trimethyl-1,2-epoxycyclohexan)-1-yl]-2,4,6,8-nonatetraenoic acid

• InChIKey： KEEHJLBAOLGBJZ-WEDZBJJJSA-N
• Inchi： InChI=1S/C20H28O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6,8-10,13-14H,7,11-12H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14+
• SMILES： OC(/C=C(/C=C/C=C(/C=C/C12OC1(C)CCCC2(C)C)\C)\C)=O

Computed Properties

• Exact Mass: 316.20400

Experimental Properties

• LogP: 4.81380
• PSA: 49.83000
• Melting Point: 160-162°C